Cas no 38507-46-9 (1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
• CAS No: 38507-46-9
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1490094
• PubChem ID: 135028
• Update Time: 2025-04-21

1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-3-phenylpyrimidine-2,4(1H,3H)-dione
• 1,6-Dimethyl-3-phenyl-2,4(1H,3H)-pyrimidinedione
• 2,4(1H,3H)-Pyrimidinedione, 1,6-dimethyl-3-phenyl-
• 1,6-dimethyl-3-phenylpyrimidine-2,4-dione
• Ro 42-6961
• 38507-46-9
• DTXSID80191824

• Inchi： 1S/C12H12N2O2/c1-9-8-11(15)14(12(16)13(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： WLHNIAFXLFNQHK-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C)=CC(N1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62